Cas no 2411327-10-9 (methyl (2E)-3-{[2-(4-tert-butylbenzenesulfonyl)ethyl]carbamoyl}prop-2-enoate)

• Product Name: methyl (2E)-3-{[2-(4-tert-butylbenzenesulfonyl)ethyl]carbamoyl}prop-2-enoate
• CAS No: 2411327-10-9
• MF: C₁₇H₂₃NO₅S
• MW: 353.433223962784
• CID: 5356262
• Update Time: 2025-07-02

methyl (2E)-3-{[2-(4-tert-butylbenzenesulfonyl)ethyl]carbamoyl}prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Z4097795113
• Methyl (E)-4-[2-(4-tert-butylphenyl)sulfonylethylamino]-4-oxobut-2-enoate
• methyl (2E)-3-{[2-(4-tert-butylbenzenesulfonyl)ethyl]carbamoyl}prop-2-enoate

• Inchi： 1S/C17H23NO5S/c1-17(2,3)13-5-7-14(8-6-13)24(21,22)12-11-18-15(19)9-10-16(20)23-4/h5-10H,11-12H2,1-4H3,(H,18,19)/b10-9+
• InChI Key： YXERJPBLWLLZNX-MDZDMXLPSA-N
• SMILES： S(CCNC(/C=C/C(=O)OC)=O)(C1C=CC(=CC=1)C(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 561
• XLogP3: 2.2
• Topological Polar Surface Area: 97.9

Additional information on methyl (2E)-3-{[2-(4-tert-butylbenzenesulfonyl)ethyl]carbamoyl}prop-2-enoate

Introduction to Methyl (2E)-3-{[2-(4-tert-butylbenzenesulfonyl)ethyl]carbamoyl}prop-2-enoate (CAS No 2411327-10-9)

Methyl (2E)-3-{[2-(4-tert-butylbenzenesulfonyl)ethyl]carbamoyl}prop-2-enoate, a compound with the chemical identifier CAS No 2411327-10-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a 4-tert-butylbenzenesulfonyl group and a carbamoyl moiety in its molecular framework suggests a high degree of functional complexity, which may contribute to its pharmacological activity.

The compound's structure, characterized by an α,β-unsaturated ester functionality, positions it as a versatile intermediate in the synthesis of more complex molecules. This structural motif is particularly relevant in the development of bioactive agents, as it can serve as a scaffold for further functionalization. The carbamoyl group, in particular, is known for its role in enhancing the binding affinity of small molecules to biological targets, making it a valuable component in drug design.

In recent years, there has been growing interest in the development of novel compounds that incorporate sulfonyl groups, such as the 4-tert-butylbenzenesulfonyl moiety found in this compound. Sulfonyl groups are well-documented for their ability to modulate enzyme activity and receptor interactions, making them indispensable in the design of therapeutic agents. The tert-butyl substitution on the benzene ring further enhances the lipophilicity of the sulfonyl group, potentially improving its solubility and bioavailability.

The pharmacological potential of Methyl (2E)-3-{[2-(4-tert-butylbenzenesulfonyl)ethyl]carbamoyl}prop-2-enoate has been explored in several preclinical studies. These studies have highlighted its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. The compound's dual functionality, combining both an ester and a carbamoyl group, suggests that it may exhibit multiple modes of action, further increasing its therapeutic potential.

The synthesis of this compound involves a series of well-established organic reactions, including condensation and esterification processes. The use of advanced synthetic techniques has allowed for the precise control over the stereochemistry of the product, ensuring high yields and purity. This level of synthetic precision is crucial for pharmaceutical applications, where impurities can significantly impact the efficacy and safety of a drug.

One of the most promising applications of Methyl (2E)-3-{[2-(4-tert-butylbenzenesulfonyl)ethyl]carbamoyl}prop-2-enoate is in the treatment of chronic inflammatory diseases. Inflammatory processes are central to numerous pathological conditions, and inhibiting key enzymes involved in these pathways can lead to significant therapeutic benefits. Preliminary studies have shown that this compound can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation.

The development of this compound also aligns with current trends in drug discovery towards personalized medicine. By leveraging computational methods and high-throughput screening techniques, researchers can identify subsets of patients who are likely to benefit most from treatments involving Methyl (2E)-3-{[2-(4-tert-butylbenzenesulfonyl)ethyl]carbamoyl}prop-2-enoate. This approach not only improves treatment outcomes but also reduces unnecessary side effects by tailoring therapy to individual patient profiles.

In conclusion, Methyl (2E)-3-{[2-(4-tert-butylbenzenesulfonyl)ethyl]carbamoyl}prop-2-enoate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the treatment of various diseases.